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Compound of Interest

Compound Name: Isonitrosoacetone

Cat. No.: B1237270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isonitrosoacetone, a versatile

organic compound with significant applications in various scientific fields. This document details

its chemical identity, physicochemical properties, synthesis protocols, and key applications,

presenting the information in a manner accessible to researchers, scientists, and professionals

in drug development.

Chemical Identity and Synonyms
Isonitrosoacetone is an organic compound classified as an oxime.[1] The primary Chemical

Abstracts Service (CAS) number for isonitrosoacetone is 306-44-5.[2][3][4][5][6] Other

registered CAS numbers include 17280-41-0 and 31915-82-9.[1][3]

The compound is known by a variety of synonyms, reflecting its structure and historical

nomenclature. These include:

(1E)-1-hydroxyiminopropan-2-one[1][3]

2-Oxopropanal-1-oxime[1][2]

Monoisonitrosoacetone[2][3]

Pyruvaldoxime[3][6]
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MINA[2][3]

1,2-Propanedione, 1-oxime[2]

2-Propanone, 1-(hydroxyimino)-[2]

Methylglyoxal aldoxime[2][3]

Physicochemical Properties
A summary of the key quantitative data for isonitrosoacetone is presented in the table below

for easy reference and comparison.

Property Value

Molecular Formula C₃H₅NO₂[1][3][4]

Molecular Weight 87.08 g/mol [1][3]

Melting Point 69 °C[1][4]

Boiling Point 193 °C at 760 mmHg[4]

Density 1.1 g/cm³[4]

Flash Point 70.6 °C[4]

pKa 8.39 at 25 °C[5][6]

Appearance Solid leaflets[2][6]

Solubility

Freely soluble in water and ether. Moderately

soluble in warm chloroform, benzene, and

carbon tetrachloride. Practically insoluble in

petroleum ether.[6]

Experimental Protocols
Detailed methodologies for the synthesis of isonitrosoacetone are provided below. These

protocols are based on established literature procedures.
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Protocol 1: Synthesis from Acetone and Sodium Nitrite

This method involves the reaction of acetone with sodium nitrite in an acidic medium.

Materials: Acetone, Sodium Nitrite (NaNO₂), Acetic Acid.

Procedure:

Dissolve acetone in acetic acid.

Cool the solution to 0°C in an ice bath.

Slowly add a solution of sodium nitrite to the cooled acetone solution with constant stirring.

Maintain the temperature at 0°C throughout the addition.

After the addition is complete, continue stirring for a specified period to allow the reaction

to go to completion.

The isonitrosoacetone product can then be isolated and purified, often by crystallization.

[6]

Protocol 2: Synthesis from Acetone and Methyl Nitrite

This alternative synthesis route utilizes methyl nitrite in the presence of hydrochloric acid.

Materials: Acetone, Methyl Nitrite (CH₃NO), Ether, Hydrochloric Acid (HCl).

Procedure:

Prepare a solution of acetone in ether.

Bubble methyl nitrite gas through the solution.

The reaction is carried out in the presence of hydrochloric acid, which acts as a catalyst.

The isonitrosoacetone product is formed and can be isolated from the reaction mixture.

[6]
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Logical Workflow for Identification
The following diagram illustrates a logical workflow for the identification and characterization of

isonitrosoacetone in a laboratory setting.
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Caption: Workflow for the synthesis and identification of isonitrosoacetone.

Applications in Research and Development
Isonitrosoacetone is a compound of interest in several areas of scientific research:

Acetylcholinesterase Reactivator: It has been studied for its ability to reactivate

acetylcholinesterase (AChE) that has been inhibited by organophosphates, suggesting

potential as a therapeutic agent for nerve agent poisoning.[1]

Organic Synthesis: Due to its reactive functional groups, it serves as a versatile building

block in the synthesis of various heterocyclic compounds.[1]

Analytical Chemistry: Its ability to form complexes with various metal ions makes it a useful

chelating agent for the separation, detection, and quantification of these ions.[1]

Medicinal Chemistry: Derivatives of isonitrosoacetone are being explored for the design of

new drugs to treat conditions such as neurodegenerative diseases and cancer.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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